4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline

• IUPAC Name: 4-[4-(1,1-difluoroethyl)piperidin-1-yl]aniline
• InChI: InChI=1S/C13H18F2N2/c1-13(14,15)10-6-8-17(9-7-10)12-4-2-11(16)3-5-12/h2-5,10H,6-9,16H2,1H3
• InChI Key: SFPJTVNYZCCGQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)C2=CC=C(C=C2)N)(F)F
• Molecular Formula: C13H18F2N2
• Molecular Weight: 240.29 g/mol
• CAS No.: 2097992-27-1

Description

Synthesis Analysis

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Dendritic Melamines Incorporating Piperidine Motifs

A study by Sacalis et al. (2019) discusses the synthesis of novel dendritic G-2 melamines that incorporate piperidine motifs as key linkers, utilizing "4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline" as a peripheral unit. These compounds exhibit unique self-assembly into large spherical nano-aggregates in solid-state, driven by chiral self-organization. This property is critical for applications in nanotechnology and materials science, particularly in the development of new materials with specific optical and electronic properties Sacalis et al., 2019.

Antihypertensive Activity

Clark et al. (1983) explored the antihypertensive properties of 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones, highlighting the potential medicinal applications of piperidine derivatives. While the study does not directly mention "this compound," it underscores the broader context of piperidine-based compounds in therapeutic applications, especially in cardiovascular diseases Clark et al., 1983.

s-Triazine Derivatives Incorporating Piperidine/Aniline Moieties

Shawish et al. (2021) synthesized s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, with detailed molecular structure investigations. These compounds are significant for their potential applications in pharmaceuticals and agrochemicals, demonstrating the versatility of piperidine/aniline derivatives in synthesizing novel compounds with potential bioactive properties Shawish et al., 2021.

Key Pharmaceutical Intermediate

Kiricojevic et al. (2002) developed an efficient synthesis method for a key pharmaceutical intermediate, demonstrating the critical role of piperidine derivatives in the synthesis of narcotic analgesics and fentanyl analogues. This study showcases the importance of piperidine and aniline derivatives in medicinal chemistry, particularly in the development of pain management therapies Kiricojevic et al., 2002.

Novel Anticancer Activity

Subhash and Bhaskar (2021) evaluated the in vitro anticancer activity of (E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives against various human cells. This research highlights the potential of piperidine/aniline derivatives in developing new anticancer agents, contributing to the ongoing search for more effective treatments for cancer Subhash and Bhaskar, 2021.

Safety and Hazards

The safety data sheet for “4-(4,4-Difluoro-1-piperidyl)aniline” advises avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Piperidine derivatives, such as “4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline”, continue to be a pivotal cornerstone in the production of drugs. Future research will likely focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, given their importance in the pharmaceutical industry.